Cas no 939411-65-1 (1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid)
939411-65-1 structure
Product Name:1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid
CAS No:939411-65-1
MF:C13H17NO3
MW:235.278983831406
CID:2120452
Update Time:2023-08-04
1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1,6-dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid
- SQPNLXHXFAETGO-UHFFFAOYSA-N
- 1-(3-Methylcyclohexyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- 3-Pyridinecarboxylic acid, 1,6-dihydro-1-(3-methylcyclohexyl)-6-oxo-
- 1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid
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- Inchi: 1S/C13H17NO3/c1-9-3-2-4-11(7-9)14-8-10(13(16)17)5-6-12(14)15/h5-6,8-9,11H,2-4,7H2,1H3,(H,16,17)
- InChI Key: SQPNLXHXFAETGO-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C(=O)O)=CN1C1CCCC(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 398
- Topological Polar Surface Area: 57.6
1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
939411-65-1 (1,6-Dihydro-1-(3-methylcyclohexyl)-6-oxo-3-Pyridinecarboxylic acid) Related Products
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